Cas no 56563-18-9 (1(2H)-Pyrimidinecarboxamide,5-fluoro-3,4-dihydro-N-methyl-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidinecarboxamide,5-fluoro-3,4-dihydro-N-methyl-2,4-dioxo-
• CAS No: 56563-18-9
• MF: C₆H₆FN₃O₃
• MW: 187.128544330597
• CID: 371116
• PubChem ID: 92452
• Update Time: 2025-04-19

1(2H)-Pyrimidinecarboxamide,5-fluoro-3,4-dihydro-N-methyl-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinecarboxamide,5-fluoro-3,4-dihydro-N-methyl-2,4-dioxo-
• 1-Methylcarbamoyl-5-fluorouracil
• 5-fluoro-N-methyl-2,4-dioxopyrimidine-1-carboxamide
• 1-Methylcarbamoyl-5-fluoruracil
• 5-Fluor-1-methylcarbamoyl-uracil
• 5-fluoro-1-methylcarbamoyluracil
• 5-fluoro-2,4-dioxo-3,4-dihydro-2H-pyrimidine-1-carboxylic acid methylamide
• CDACFMJJRHUMNA-UHFFFAOYSA-N
• 56563-18-9
• DTXSID10205120
• 5-Fluoro-3,4-dihydro-N-methyl-2,4-dioxo-1(2H)-pyrimidinecarboxamide
• 1(2H)-Pyrimidinecarboxamide, 5-fluoro-3,4-dihydro-N-methyl-2,4-dioxo-
• SCHEMBL11741360

• Inchi： 1S/C6H6FN3O3/c1-8-5(12)10-2-3(7)4(11)9-6(10)13/h2H,1H3,(H,8,12)(H,9,11,13)
• InChI Key： CDACFMJJRHUMNA-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C(NC)=O)C=1)=O)=O

Computed Properties

• Exact Mass: 187.03900
• Monoisotopic Mass: 187.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.3616 (rough estimate)
• Melting Point: 226.5°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5700 (estimate)
• PSA: 83.96000
• LogP: -0.74590